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Compound of Interest

Compound Name: 4-Iodo-2-methoxybenzaldehyde

CAS No.: 139102-37-7

Cat. No.: B2841200

Get Quote

Executive Summary & Strategic Analysis
4-Iodo-2-methoxybenzaldehyde (CAS 139102-37-7) represents a "linchpin" intermediate in

medicinal chemistry. Its structural value lies in its orthogonal reactivity:

C4-Iodide: A highly reactive handle for Palladium-catalyzed cross-coupling (Suzuki,

Sonogashira, Heck), significantly more reactive than corresponding bromides or chlorides.

C1-Aldehyde: A versatile electrophile for downstream diversification (reductive amination,

Wittig olefination, oxidation).

C2-Methoxy: Provides electronic richness (EDG) and defined regiochemical steric bulk, often

mimicking the pharmacophore features found in kinase inhibitors and anti-inflammatory

agents.

This guide details the optimized protocol for synthesizing biaryl compounds using this scaffold,

addressing specific challenges such as chemoselectivity (preserving the aldehyde) and

preventing dehalogenation.
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Chemical Properties & Stability Profile[1][2][3]
Before initiating synthesis, verify the integrity of the starting material.

Property Specification Critical Note

Molecular Weight 262.04 g/mol

Appearance Pale yellow to off-white solid
Darkening indicates oxidation

or iodine liberation.

Melting Point 115–118 °C Sharp mp indicates high purity.

Solubility DMSO, DMF, DCM, THF Insoluble in water.

Stability Light & Air Sensitive

Store under Argon at 2-8°C.

The C-I bond is photolabile;

the aldehyde oxidizes to

carboxylic acid upon air

exposure.

Core Protocol: Suzuki-Miyaura Cross-Coupling[4]
This protocol is optimized for chemoselectivity, ensuring the formation of the C-C biaryl bond

without degrading the aldehyde functionality.

Reaction Scheme
Substrate: 4-Iodo-2-methoxybenzaldehyde Coupling Partner: Aryl Boronic Acid (

) Catalyst:

(Preferred for high turnover and air stability) Base:

(Mild enough to prevent Cannizzaro side reactions on the aldehyde)

Reagents & Stoichiometry
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Component Equiv. Role Rationale

4-Iodo-2-

methoxybenzaldehyde
1.0 Limiting Reagent

High reactivity of C-I

bond.

Aryl Boronic Acid 1.2 - 1.5 Nucleophile

Excess ensures

complete consumption

of the iodide.

Pd(dppf)Cl2 · DCM 0.03 (3 mol%) Catalyst

Bidentate ligand

prevents Pd black

formation; robust

against residual O2.

K2CO3 (2M aq.) 3.0 Base
Activates boronic acid

to boronate species.

1,4-Dioxane N/A Solvent

High boiling point,

miscible with water,

solubilizes organic

reactants.

Step-by-Step Procedure
Step 1: Inert Gas Setup

Flame-dry a 25 mL Schlenk flask or microwave vial.

Cool under a stream of Argon or Nitrogen. Crucial: Oxygen promotes homocoupling of

boronic acids and catalyst deactivation.

Step 2: Reagent Charging

Add 4-Iodo-2-methoxybenzaldehyde (1.0 mmol, 262 mg).

Add Aryl Boronic Acid (1.2 mmol).

Add Pd(dppf)Cl2 · DCM (25 mg, 0.03 mmol).
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Note: If the boronic acid is expensive, the catalyst loading can be lowered to 1 mol%, but

reaction time may increase.

Step 3: Solvent & Degassing

Add 1,4-Dioxane (4 mL) and 2M K2CO3 (1.5 mL).

Degas immediately: Sparge with Argon for 5-10 minutes (bubbling gas directly into the

liquid).

Why? Removing dissolved oxygen is the single most effective step to prevent "stalled"

reactions.

Step 4: Reaction

Seal the vessel.

Heat to 80-90°C for 4–12 hours.

Monitoring: Check TLC (Hexane/EtOAc 4:1).

Starting Material Rf: ~0.6 (Aldehyde is visible under UV).

Product Rf: Typically lower or similar, but will stain differently (e.g., DNP stain for

aldehyde).

Step 5: Workup

Cool to room temperature.

Dilute with EtOAc (20 mL) and Water (20 mL).

Separate layers. Extract aqueous layer 2x with EtOAc.

Wash combined organics with Brine, dry over

, and concentrate.

Step 6: Purification
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Flash Column Chromatography (SiO2).

Gradient: 0% to 30% EtOAc in Hexanes.

Note: The aldehyde group makes the product slightly polar, facilitating separation from non-

polar protodehalogenated side products.

Mechanistic Insight & Visualization[5]
Understanding the catalytic cycle is vital for troubleshooting. The C4-Iodine bond undergoes

oxidative addition significantly faster than bromides, allowing for milder conditions.
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Figure 1: The Suzuki-Miyaura Catalytic Cycle. The high reactivity of the C-I bond facilitates the

initial Oxidative Addition step.

Troubleshooting & Optimization Matrix
Even with robust protocols, deviations occur.[1] Use this "Self-Validating" matrix to diagnose

issues.

Observation Root Cause Corrective Action

Low Conversion (<20%)
Catalyst poisoning or O2

presence.

Degas solvents more

rigorously. Switch to S-Phos

Pd G2 catalyst for higher

activity.

Homocoupling (Ar-Ar)
Oxygen leak or excess Boronic

acid.

Ensure inert atmosphere.[2]

Add boronic acid slowly

(syringe pump) if problem

persists.

Dehalogenation (Ar-H)

Hydride source present (e.g.,

from solvent decomposition) or

excessive heat.

Lower temp to 70°C. Switch

solvent to Toluene/Water.

Aldehyde Oxidation
Air exposure during reaction.

[2]

Strictly exclude air. Use mild

base (

) instead of Carbonate.

Black Precipitate
"Pd Black" formation (ligand

dissociation).

Add excess ligand (e.g., 10%

) or lower temperature.

Downstream Applications: The "Aldehyde
Advantage"
Once the biaryl core is synthesized, the aldehyde at C1 serves as a gateway to diverse

pharmacophores.
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Figure 2: Divergent synthesis pathways from the biaryl aldehyde intermediate.

References
PubChem Compound Summary. (n.d.). 4-Iodo-2-methoxybenzaldehyde (CID 15128239).

[3] National Center for Biotechnology Information. Retrieved October 26, 2025, from [Link]

Miyaura, N., & Suzuki, A. (1995).[4] Palladium-Catalyzed Cross-Coupling Reactions of

Organoboron Compounds.[4][5][6] Chemical Reviews, 95(7), 2457–2483. (Foundational

Protocol Basis). [Link]

Yoneda Labs. (n.d.). Suzuki-Miyaura Cross-Coupling: Practical Guide. (Mechanism and

troubleshooting reference). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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